Cas no 16464-64-5 (Carbamimidothioic acid,S,S'-[1,2-phenylenebis(methylene)] ester, hydrobromide (1:2))

• Product Name: Carbamimidothioic acid,S,S'-[1,2-phenylenebis(methylene)] ester, hydrobromide (1:2)
• CAS No: 16464-64-5
• MF: C₁₀H₁₆Br₂N₄S₂
• MW: 416.198837280273
• CID: 144164
• PubChem ID: 204496
• Update Time: 2025-04-19

Carbamimidothioic acid,S,S'-[1,2-phenylenebis(methylene)] ester, hydrobromide (1:2) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,S,S'-[1,2-phenylenebis(methylene)] ester, hydrobromide (1:2)
• [2-(carbamimidoylsulfanylmethyl)phenyl]methyl carbamimidothioate,dihydrobromide
• Carbamimidothioic acid, S,S'-(1,2-phenylenebis(methylene)) ester, dihydrobromide
• 16464-64-5
• Diisothiuronium-o-xylylene dibromide
• SCHEMBL2810146
• CRPZKMZORZBOJH-UHFFFAOYSA-N
• DTXSID20167785
• Pseudourea, 2,2'-(o-phenylenedimethylene)bis(2-thio-, dihydrobromide
• 2,2'-(o-Phenylenedimethylene)bis(2-thiopseudourea) dihydrobromide
• (1,2-phenylene)bis(methylene) dicarbamimidothioate dihydrobromide

• Inchi： 1S/C10H14N4S2.2BrH/c11-9(12)15-5-7-3-1-2-4-8(7)6-16-10(13)14;;/h1-4H,5-6H2,(H3,11,12)(H3,13,14);2*1H
• InChI Key： CRPZKMZORZBOJH-UHFFFAOYSA-N
• SMILES： Br.Br.S(C(=N)N)CC1C=CC=CC=1CSC(=N)N

Computed Properties

• Exact Mass: 413.91848
• Monoisotopic Mass: 413.91831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 99.74